Cas no 1023817-89-1 (7-methyl-1H-pyrrolo3,2-bpyridine-3-carbaldehyde)

• Product Name: 7-methyl-1H-pyrrolo3,2-bpyridine-3-carbaldehyde
• CAS No: 1023817-89-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1135332
• PubChem ID: 33727075
• Update Time: 2025-06-08

7-methyl-1H-pyrrolo3,2-bpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1h-pyrrolo[3,2-b]pyridine-3-carbaldehyde
• 7-Methyl-4-azaindole-3-carbaldehyde
• 7-methyl-1H-pyrrolo3,2-bpyridine-3-carbaldehyde
• CS-0350227
• 1H-Pyrrolo[3,2-b]pyridine-3-carboxaldehyde, 7-methyl-
• SCHEMBL13132297
• 7-methyl-1h-pyrrolo[3,2-b]pyridine-3-carboxaldehyde
• AKOS006314850
• EN300-1635505
• DB-058808
• DTXSID00652846
• 1023817-89-1
• AT24228

• Inchi： 1S/C9H8N2O/c1-6-2-3-10-9-7(5-12)4-11-8(6)9/h2-5,11H,1H3
• InChI Key： LJEMMOFUJRZGCF-UHFFFAOYSA-N
• SMILES： O=CC1=CNC2C(C)=CC=NC=21

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-methyl-1H-pyrrolo3,2-bpyridine-3-carbaldehyde

Comprehensive Overview of 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 1023817-89-1)

7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 1023817-89-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities. The presence of both pyrrole and pyridine rings in its structure makes it a valuable scaffold for drug discovery and material science applications.

In recent years, the demand for 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde has increased, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The compound's aldehyde functional group allows for further chemical modifications, enabling the synthesis of novel derivatives with enhanced pharmacological properties. This versatility has made it a focal point in high-throughput screening and combinatorial chemistry.

One of the most frequently asked questions about 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is its synthetic route. The compound can be synthesized through multi-step organic reactions, including Vilsmeier-Haack formylation and cyclization processes. Its purity and stability are critical for ensuring reproducibility in research, which is why advanced analytical techniques like HPLC and NMR spectroscopy are employed for quality control. These aspects are particularly relevant to scientists searching for reliable suppliers or custom synthesis services.

The compound's relevance extends beyond pharmaceuticals. In the field of material science, 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is being investigated for its potential in organic electronics and photovoltaic devices. Its conjugated system and electron-rich nature make it a candidate for organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary appeal aligns with the growing interest in sustainable technologies and green chemistry, topics that dominate current scientific discourse.

For researchers and industry professionals, understanding the physicochemical properties of 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde is essential. The compound exhibits moderate solubility in polar organic solvents like DMSO and methanol, which facilitates its use in various experimental setups. Its molecular weight (174.19 g/mol) and melting point are also key parameters for formulation development. These details are often sought after in patent applications and regulatory submissions, highlighting the compound's commercial importance.

In conclusion, 7-methyl-1H-pyrrolo[3,2-b]pyridine-3-carbaldehyde (CAS No. 1023817-89-1) is a versatile and promising compound with applications spanning drug discovery, material science, and industrial chemistry. Its structural features and functional groups make it a valuable tool for innovation, addressing some of the most pressing challenges in modern science. As research progresses, this compound is likely to remain a topic of interest in both academic and industrial settings.